1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-[(5-methyl-1H-imidazol-4-yl)methyl]-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C14H19N5/c1-12-13(17-11-16-12)10-18-6-8-19(9-7-18)14-4-2-3-5-15-14/h2-5,11H,6-10H2,1H3,(H,16,17)
• InChI Key: NAGRVTOCAMJECC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C14H19N5
• Molecular Weight: 257.33 g/mol

Description

1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine, also known as MIP, is a small molecule that has been extensively studied for its potential therapeutic applications. MIP belongs to the class of piperazine compounds and is known for its high affinity for various receptors in the brain.

Scientific Research Applications

1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been studied for its potential therapeutic applications in various areas of medicine, including neurology, psychiatry, and oncology. In neurology, 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been studied for its potential use in the treatment of anxiety and depression. In oncology, 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to have anti-tumor effects and may be useful in the treatment of various types of cancer.

Mechanism of Action

The exact mechanism of action of 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine is not fully understood, but it is known to interact with various receptors in the brain, including the serotonin 5-HT1A receptor, the dopamine D2 receptor, and the adrenergic α2A receptor. 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to modulate the activity of these receptors, leading to its various therapeutic effects.
Biochemical and Physiological Effects
1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to have various biochemical and physiological effects, depending on the receptor it interacts with. For example, 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to increase the release of serotonin and dopamine, leading to its potential use in the treatment of depression and anxiety. 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine in lab experiments is its high affinity for various receptors in the brain, which allows for precise modulation of receptor activity. Additionally, 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine has been shown to have low toxicity and is relatively easy to synthesize. However, one limitation of using 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine in lab experiments is its limited solubility in aqueous solutions, which may limit its use in certain assays.

Future Directions

There are several future directions for research on 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine. One area of interest is the development of more potent and selective 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine analogs that can be used for specific therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine and its potential use in the treatment of various diseases. Finally, more studies are needed to investigate the safety and efficacy of 1-[(4-methyl-1H-imidazol-5-yl)methyl]-4-(2-pyridinyl)piperazine in humans.